Cas no 14221-77-3 (Benzonitrile,4-acetyl-3-hydroxy-)

• Product Name: Benzonitrile,4-acetyl-3-hydroxy-
• CAS No: 14221-77-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 120244
• PubChem ID: 45086218
• Update Time: 2025-04-18

Benzonitrile,4-acetyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-acetyl-3-hydroxy-
• benzonitrile H-acetyl-3-hydroxy
• Benzonitrile, 4-acetyl-3-hydroxy- (8CI,9CI)
• 4-acetyl-3-hydroxybenzonitrile
• SCHEMBL4259236
• 14221-77-3
• VRQHQYFREIIHPA-UHFFFAOYSA-N
• G11514
• Benzonitrile, 4-acetyl-3-hydroxy-
• DB-285734
• 4'-Cyano-2'-hydroxyacetophenone

• Inchi： 1S/C9H7NO2/c1-6(11)8-3-2-7(5-10)4-9(8)12/h2-4,12H,1H3
• InChI Key： VRQHQYFREIIHPA-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1C(C)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• PSA: 61.09